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Chemical Identity and Nomenclature
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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B1276659

2-Bromobenzaldoxime is an organic compound characterized by a bromine atom at the ortho-
position of a benzaldehyde oxime.[1] The presence of the C=N double bond in the oxime group
leads to the existence of two geometric isomers: (E)-2-Bromobenzaldoxime and (2)-2-
Bromobenzaldoxime.[2]

IUPAC Name: (NE)-N-[(2-bromophenyl)methylidene]hydroxylamine[3]
Synonyms:

e 2-Bromobenzaldehyde oximel[4]

e 0-bromobenzaldoxime[4]

o Benzaldehyde, 2-bromo-, oxime[1][5]

CAS Number: 34158-72-0[1][3][5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-
Bromobenzaldoxime.
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Property Value Source

Molecular Formula C7HeBrNO [1][5]

Molecular Weight 200.03 g/mol [1][5]

Appearance Off-white to pale yellow solid [1]
InChl=1S/C7H6BrNO/c8-7-4-

InChl [5]
2-1-3-6(7)5-9-10/h1-5,10H
PSIRFUPZHPEKAE-

InChl Key [5]
UHFFFAOYSA-N

SMILES ON=CclccccclBr [5]

Experimental Protocol: Synthesis of 2-
Bromobenzaldoxime

The synthesis of 2-Bromobenzaldoxime is typically achieved through the condensation

reaction of 2-bromobenzaldehyde with hydroxylamine hydrochloride.[2][6] The following

protocol is a representative method.

Materials:

2-Bromobenzaldehyde (C7HsBrO)[7][8]

e Hydroxylamine hydrochloride (NH20H-HCI)

e Sodium carbonate (Naz=COs) or another suitable base

o Ethanol (C2HsOH) or another suitable solvent

e Deionized water

¢ Dichloromethane (CH2ClI2) or other suitable extraction solvent

e Anhydrous sodium sulfate (Na2S0a4)
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Equipment:

Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle or water bath

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve 2-bromobenzaldehyde (1 equivalent) in ethanol.

o Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.2 equivalents)
and sodium carbonate (1.2 equivalents).

o Reaction: Heat the mixture to reflux and maintain for a period of 1-3 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
ethanol using a rotary evaporator.

o Extraction: To the residue, add deionized water and extract the product with dichloromethane
(3 x50 mL).

» Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent under reduced pressure to
yield the crude 2-Bromobenzaldoxime. The product can be further purified by
recrystallization or column chromatography if necessary.
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Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Caption: Experimental workflow for the synthesis of 2-Bromobenzaldoxime.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1276659?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Bromobenzaldehyde Hydroxylamine

Realction

Condensation
Reaction

Products (Isome

(E)-2-Bromobenzaldoxime (2)-2-Bromobenzaldoxime

Click to download full resolution via product page

Caption: Logical relationship of reactants to isomeric products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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